Cas no 56331-22-7 (Ethanol, 2-[(4-amino-2-methylphenyl)amino]-)

• Product Name: Ethanol, 2-[(4-amino-2-methylphenyl)amino]-
• CAS No: 56331-22-7
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 1602254
• PubChem ID: 15349053
• Update Time: 2025-04-21

Ethanol, 2-[(4-amino-2-methylphenyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-[(4-amino-2-methylphenyl)amino]-
• 2-(4-amino-2-methylanilino)ethanol
• SCHEMBL33660
• DTXSID60571827
• 56331-22-7
• 2-(4-Amino-2-methylanilino)ethan-1-ol

• Inchi： 1S/C9H14N2O/c1-7-6-8(10)2-3-9(7)11-4-5-12/h2-3,6,11-12H,4-5,10H2,1H3
• InChI Key： JLEBZTSKNDQWIO-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 166.11072
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 58.28